N-benzyl-N-(n-butyl)carbamyl chloride

• CAS No.: 55247-28-4
• Molecular Formula: C12H16ClNO
• Molecular Weight: 225.71 g/mol
• IUPAC Name: N-benzyl-N-butylcarbamoyl chloride
• InChI: InChI=1S/C12H16ClNO/c1-2-3-9-14(12(13)15)10-11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3
• InChI Key: IWFYZVFKBNNZHX-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC1=CC=CC=C1)C(=O)Cl

Description

N-benzyl-N-(n-butyl)carbamyl chloride is a useful research compound. Its molecular formula is C12H16ClNO and its molecular weight is 225.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 20.0 g of phosgene in 100 ml. of toluene is stirred at 0° C. while a solution of 32.6 g. of N-benzyl-n-butylamine in 50 ml. of toluene is added during 15 minutes. The mixture is filtered and the filtrate is evpaorated. The residue is evaporatively distilled at 105° C. under reduced pressure (250-350 microns) to yield N-benzyl-N-(n-butyl)carbamyl chloride as a colorless liquid.